Cas no 2060040-45-9 (4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride)

• Product Name: 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride
• CAS No: 2060040-45-9
• MF: C₁₂H₁₂ClF₃N₄O
• MW: 320.698091506958
• MDL: MFCD30497941
• CID: 4635578
• PubChem ID: 137698609
• Update Time: 2025-05-19

4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride
• 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride

• MDL： MFCD30497941
• Inchi： 1S/C12H11F3N4O.ClH/c13-12(14,15)11(3-6-17-7-11)10-18-9(19-20-10)8-1-4-16-5-2-8;/h1-2,4-5,17H,3,6-7H2;1H
• InChI Key： HJBCJAYWRIRAOH-UHFFFAOYSA-N
• SMILES： C(C1(C2ON=C(C3=CC=NC=C3)N=2)CNCC1)(F)(F)F.Cl

Additional information on 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride

Comprehensive Overview of 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride (CAS No. 2060040-45-9)

The compound 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride (CAS No. 2060040-45-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole core and trifluoromethylpyrrolidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound’s dihydrochloride salt form further improves its solubility, making it suitable for drug formulation and in vivo studies. Its CAS number 2060040-45-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science.

The 1,2,4-oxadiazole ring in this compound is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the pyridine and pyrrolidine groups, this structure exhibits a unique binding affinity for enzymes and receptors. Such characteristics align with current trends in targeted therapy and precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, the preparation of 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride involves multi-step organic transformations, including cyclization and salt formation. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of high-throughput screening and preclinical development. Its CAS No. 2060040-45-9 is often referenced in patents and publications, highlighting its intellectual property potential.

Environmental and green chemistry considerations are also critical when discussing this compound. The incorporation of fluorine atoms can influence its environmental persistence, prompting studies on its biodegradability and ecotoxicology. These aspects are increasingly important to regulatory bodies and sustainability-focused industries, aligning with global efforts to reduce the ecological footprint of chemical products.

In summary, 4-{5-3-(trifluoromethyl)pyrrolidin-3-yl-1,2,4-oxadiazol-3-yl}pyridine dihydrochloride (CAS No. 2060040-45-9) represents a cutting-edge compound with broad applicability in life sciences and advanced materials. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas like drug discovery and chemical biology. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.